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Compound of Interest

Compound Name: Sakyomicin C

Cat. No.: B1221050

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sakyomicin C is a naturally occurring quinone-type antibiotic belonging to the angucycline
class of polyketides. First isolated from actinomycete strains of the genus Nocardia, it is part of
a family of related compounds including Sakyomicin A, B, and D. Preliminary studies have
indicated that Sakyomicin C possesses biological activity, notably against Gram-positive
bacteria and exhibiting potential as an antitumor agent. This document aims to provide a
technical overview of the currently available information regarding the preliminary biological
activity screening of Sakyomicin C.

Chemical Profile
e Chemical Formula: C25H2609
e Class: Angucycline, Quinone-type antibiotic, Polyketide

 Origin: Produced by strains of Nocardia and Streptomyces.

Summary of Biological Activity

Information publicly available on the biological activity of Sakyomicin C is limited. General
descriptions indicate its potential in the following areas:
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» Antibacterial Activity: Sakyomicin C has been reported to be active against Gram-positive
bacteria. However, specific minimum inhibitory concentration (MIC) values against a panel of
bacterial strains are not detailed in the currently accessible literature.

o Antitumor Activity: The compound is suggested to have antitumor properties. The
mechanism of action is hypothesized to involve interference with cellular processes such as
protein synthesis or DNA replication. Quantitative data, such as IC50 values against specific
cancer cell lines, are not readily available in published research.

Data Presentation

Due to the absence of specific quantitative data (e.g., IC50 or MIC values) for Sakyomicin C in
the reviewed literature, a structured table for comparative analysis cannot be generated at this
time.

Experimental Protocols

Detailed experimental methodologies for the biological screening of Sakyomicin C are not
available in the public domain. However, based on the general description of its activities,
standard protocols for antibacterial and antitumor screening would likely be employed.

General Workflow for Preliminary Biological Screening

The following diagram illustrates a generalized workflow that would be typically used for the
initial biological characterization of a novel natural product like Sakyomicin C.
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 To cite this document: BenchChem. [Preliminary Biological Activity of Sakyomicin C: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1221050#preliminary-biological-activity-screening-of-
sakyomicin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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